Cas no 2140-29-6 (Kojibiose)

• Product Name: Kojibiose
• CAS No: 2140-29-6
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• MDL: MFCD28016008
• CID: 270689
• PubChem ID: 329817148
• Update Time: 2025-04-19

Kojibiose Chemical and Physical Properties

Names and Identifiers

• D-Glucose, 2-O-a-D-glucopyranosyl-
• Kojibiose
• KOJIBIOSE(RG)
• A-2Gal
• Glc1-
• α-D-Glc-(1→2)-D-Glc
• 2-O-α-D-Glucopyranosyl-D-glucose
• 2-O-alpha-D-Glucopyranosyl-D-glucose
• SCHEMBL135140
• alpha-D-glucopyranosyl-(1->2)-D-glucose
• D-GLUCOSE, 2-O-.ALPHA.-D-GLUCOPYRANOSYL-
• NS00089249
• (2R,3S,4R,5R)-3,4,5,6-tetrahydroxy-2-{[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}hexanal
• DTXSID10943954
• 2-O-.ALPHA.-D-GLUCOPYRANOSYL-D-GLUCOSE
• (2R,3S,4R,5R)-3,4,5,6-tetrahydroxy-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexanal
• (3R,4S,5S,6R)-6-(HYDROXYMETHYL)-3-(((2R,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)TETRAHYDRO-2H-PYRAN-2-YL)OXY)TETRAHYDRO-2H-PYRAN-2,4,5-TRIOL
• Q3179283
• 2140-29-6
• CS-0061345
• CHEMBL4590792
• (2R,3S,4R,5R)-3,4,5,6-Tetrahydroxy-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)hexanal
• UNII-9R6V2933TB
• 2-O-?-D-glucopyranosyl-D-glucose
• 9R6V2933TB
• C19632
• 2-O-alpha-d-glucosyl-glucose
• AS-75136
• CHEBI:33020
• AKOS027383348
• HY-113133
• 2-O-a-D-glucopyranosyl-D-glucose
• D-GLUCOSE, 2-O-ALPHA-D-GLUCOPYRANOSYL-
• (2R,3S,4R,5R)-3,4,5,6-tetrahydroxy-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)hexanal
• G76491

• MDL： MFCD28016008
• Inchi： 1S/C12H22O11/c13-1-4(16)7(17)8(18)5(2-14)22-12-11(21)10(20)9(19)6(3-15)23-12/h2,4-13,15-21H,1,3H2/t4-,5+,6-,7-,8-,9-,10+,11-,12+/m1/s1
• InChI Key： PZDOWFGHCNHPQD-OQPGPFOOSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)O[C@@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O)O

Computed Properties

• Exact Mass: 342.11600
• Monoisotopic Mass: 342.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197A^2
• XLogP3: -5

Experimental Properties

• Color/Form: No data available
• Density: 1.68±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 174.5 ºC
• Boiling Point: 783.7°Cat760mmHg
• Flash Point: 292.1°C
• Refractive Index: 1.652
• Solubility: Soluble (210 g/l) (25 º C),
• PSA: 189.53000
• LogP: -5.39720

Kojibiose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides